Cas no 100181-33-7 (1,2-Thiazetidine-2-carboxamide,1,1-dioxide)

1,2-Thiazetidine-2-carboxamide,1,1-dioxide Properties

Names and Identifiers

• 1,2-Thiazetidine-2-carboxamide,1,1-dioxide
• 1,2-Thiazetidine-2-carboxamide,1,1-dioxide(9CI)
• 1,1-dioxo-1,2-thiazetidine-2-carboxamide
• 100181-33-7
• 1,2-Thiazetidine-2-carboxamide 1,1-dioxide
• 1,1-dioxo-1lambda,2-thiazetidine-2-carboxamide
• +Expand

• InChIKey： UTWSPOUNFCYXDU-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H6N2O3S/c4-3(6)5-1-2-9(5,7)8/h1-2H2,(H2,4,6)
• SMILES： NC(N1CCS1(=O)=O)=O

Computed Properties

• Exact Mass: 150.00998
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.01
• Heavy Atom Count: 9
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 88.8A^2

Experimental Properties

• PSA: 80.47